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Summary of Environmental Fate and Half-Life Data

The environmental persistence of trifloxystrobin is influenced by soil type, climate, and microbial activity.

The following table summarizes key half-life data from various studies.

Table 1: Measured Degradation Half-Lives of Trifloxystrobin

Matrix/Context Half-Life (Range) Experimental Conditions / Notes Source
Soil 1.8 - 2.3 days In-vitro, dark conditions; degradation best explained
(Laboratory) by two-compartment first + first-order kinetics. [1]

Soil (Field) 1.9 - 16 days Field studies across various soils; indicates low

(Mean: 5.4 days) environmental persistence and leaching potential. [2]

| Water (Photolysis) | 0.7 - 1.3 days (Environmental) 31.5 hours (Aqueous, pH 7, 25°C) | Summer,
irrespective of latitude. Initial reaction is E to Z isomerization. [1] [2] | | | Water (Hydrolysis) | 11.4 weeks
(pH 7) 27 hours (pH 9) | Stable at pH 5. [2] | | | Edible Roses (Field) | 1.2 - 2.7 days | Dissipation in rose
petals followed first-order kinetics. [3] | | | Wheat (Field) | 1.9 - 4.0 days | Dissipation in wheat grains
followed first-order kinetics. [4] | | | Seil (Microcosm Lab Study) | Most rapid dissipation among tested

pesticides | Compared to pendimethalin and oxyfluorfen; dissipation enhanced by organic amendments. [5] | |
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Degradation Pathways and Metabolites

The primary degradation pathway for trifloxystrobin in the environment is hydrolysis, leading to the
formation of its major metabolite, trifloxystrobin acid (TFS-acid or CGA321113) [1] [3]. This metabolite

has an EE conformation and possesses different environmental properties compared to the parent compound

[1].
Key Comparative Properties:

e Mobility: TFS-acid is more soluble in water and exhibits greater aqueous mobility than the parent
trifloxystrobin [3] [6]. While trifloxystrobin itself binds strongly to soil particles (Log Koc 1642—
3745) [2], the acid metabolite has weaker adsorption, creating a potential risk for contamination of
lower soil horizons under worst-case conditions if its further degradation is slow [1].

¢ Persistence: Some sources indicate that TFS-acid may have a significantly longer half-life,
potentially persisting for several years in the environment [6].

The following diagram illustrates the primary degradation pathways and key processes in soil and water.

© 2026 Smolecule. All rights reserved. 2/7 Tech Support


https://www.smolecule.com/products/s545845?utm_src=pdf-body
https://www.smolecule.com/products/s545845?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17147436/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12525913/
https://pubmed.ncbi.nlm.nih.gov/17147436/
https://www.smolecule.com/products/s545845?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12525913/
https://m.chemicalbook.com/article/trifloxystrobin-a-very-broad-spectrum-foliar-fungicide.htm
https://www.smolecule.com/products/s545845?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/664.htm
https://pubmed.ncbi.nlm.nih.gov/17147436/
https://m.chemicalbook.com/article/trifloxystrobin-a-very-broad-spectrum-foliar-fungicide.htm
https://www.smolecule.com/products/s545845?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U I e Specifications & Pricing

In water In water

Soil Environment Aquatic Environmen

Hydrolysis
(Major Pathway)

Photolysis

(E to Z Isomerization) Hydrolysis

Produces

TFS-Acid (CGA321113)
More mobile in water

Less active
Z-isomers

TFS-Acid

-

// .
Degrades to _~-""In soil

Microbial & Chemical
Degradation

Leads to

Further Degradation Products

& Bound Residues

Click to download full resolution via product page

Figure 1: Primary environmental degradation pathways of trifloxystrobin in soil and aquatic systems,

highlighting hydrolysis as the key process leading to the major metabolite, TFS-Acid.

Experimental Protocols and Methodologies

Soil Degradation Studies
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A standard laboratory approach involves studying in-vitro biodegradation under dark conditions to exclude
photolytic effects. One key study determined that the degradation kinetics of trifloxystrobin in soils from

different geographical origins were best explained by a two-compartment first + first-order rate model

[1].
Key Methodological Steps:

¢ Incubation: Soil samples are maintained under controlled dark conditions.
e Extraction & Analysis: Soil subsamples are taken at regular intervals. Analytes are typically
extracted using methods like QUEChERS and quantified using techniques such as UPLC-MS/MS.

¢ Kinetic Modeling: Data is fitted to kinetic models (e.g., first-order, two-compartment) to calculate
half-lives. [1]

Soil Adsorption-Desorption Studies

The adsorption rate kinetics of trifloxystrobin and TFS-acid can be determined using linear and Freundlich

isotherms.
Key Findings:

e Adsorption Correlation: The extent of trifloxystrobin adsorption is directly correlated with soil
organic matter and clay content.

o Desorption Hysteresis: Desorption has a negative correlation with these components, and the high
partition coefficients (Kp) indicate strong adsorption on most test soils.

¢ Risk Assessment: The strong adsorption suggests low leaching potential and minimal risk of

groundwater contamination for the parent compound. However, the weaker adsorption of TFS-acid
necessitates separate evaluation. [1]

Advanced Extraction Methods for Soil Analysis

Recent methodological improvements focus on efficient extraction from soil matrices. A 2025 study

compared the traditional QUEChERS method with the newer QUEChERSER mega-method.

Table 2: Comparison of Soil Extraction Methods for Pesticide Analysis
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Aspect QUECHhERS Method QUEChERSER Mega-Method

Principle Quick, Easy, Cheap, Effective, Enhanced to be more "Efficient and Robust"
Rugged, Safe

Polarity Standard range Captures a wider range of analyte polarities
Range
Efficiency Effective, but performance Proven more efficient for many compounds

varies by compound

Resource Standard Requires less time and fewer resources

Use

Application Widely validated for various Validated for environmental contaminants, veterinary
matrices drugs, and pesticides in soils [5]

For the persistence study of trifloxystrobin, a microcosm experiment can be performed. Soil is treated with
the fungicide and incubated in dark chambers at room temperature. The concentration is then monitored over

time (e.g., 21 days) using UHPLC-MS/MS. [5]

Key Environmental Fate Characteristics

Based on the compiled data, the environmental profile of trifloxystrobin can be summarized as follows:

e Overall Persistence: Trifloxystrobin itself is not considered highly persistent in soil systems, with
most measured half-lives under field conditions ranging from a few days to a few weeks.

¢ Mobility: The parent compound has low leaching potential due to strong adsorption to soil organic
matter and clay. Its metabolite, TFS-acid, is of greater concern for mobility.

¢ Ecological Impact: Studies indicate that trifloxystrobin, at field application rates, does not cause
adverse effects on the soil microbial population. [1] However, it is highly toxic to fish and aquatic
invertebrates. [2]

¢ Influence of Management Practices: The application of organic amendments (e.g., compost,
manure) has been shown to enhance the dissipation of trifloxystrobin in soil, offering a potential
mitigation strategy. [5]
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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